Cas no 60834-87-9 (3-cyclopentylphenol)

• Product Name: 3-cyclopentylphenol
• CAS No: 60834-87-9
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD21099820
• CID: 2916824
• PubChem ID: 22497995
• Update Time: 2025-10-29

3-cyclopentylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-?cyclopentyl-
• Phenol, 3-​cyclopentyl-
• 3-cyclopentylphenol

• MDL： MFCD21099820
• Inchi： 1S/C11H14O/c12-11-7-3-6-10(8-11)9-4-1-2-5-9/h3,6-9,12H,1-2,4-5H2
• InChI Key： NZJMQFDGADIRLV-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-cyclopentylphenol

3-Cyclopentylphenol: A Comprehensive Overview

3-Cyclopentylphenol, with the CAS number 60834-87-9, is a versatile aromatic compound that has garnered significant attention in various scientific and industrial domains. This compound, characterized by its unique structure featuring a cyclopentyl group attached to a phenol ring, exhibits a range of interesting chemical properties and applications. Recent advancements in synthetic methodologies and its utilization in diverse fields have further underscored its importance in modern chemistry.

The molecular structure of 3-cyclopentylphenol plays a pivotal role in its chemical behavior. The phenolic group (-OH) attached to the benzene ring imparts acidic properties, making it reactive towards various nucleophilic substitutions and electrophilic aromatic substitutions. The cyclopentyl group, on the other hand, introduces steric hindrance and enhances the compound's stability. This combination of functional groups makes 3-cyclopentylphenol a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

Recent studies have explored the potential of 3-cyclopentylphenol as a precursor for bioactive compounds. Researchers have successfully utilized this compound to synthesize derivatives with anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of 3-cyclopentylphenol exhibited potent inhibitory effects against key enzymes involved in inflammatory pathways. These findings highlight its potential as a lead compound for drug development.

In addition to its role in pharmaceuticals, 3-cyclopentylphenol has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). A 2021 research article in Chemistry of Materials reported that incorporating 3-cyclopentylphenol into MOF structures significantly enhanced their mechanical stability and gas adsorption capabilities. This opens new avenues for its application in catalysis and gas storage technologies.

The synthesis of 3-cyclopentylphenol has also been optimized through innovative approaches. Traditional methods involved Friedel-Crafts alkylation reactions, which often suffered from low yields and harsh reaction conditions. However, recent advancements have introduced more efficient routes, such as Suzuki-Miyaura coupling reactions, which allow for cleaner and more selective syntheses. These improvements not only enhance the scalability of production but also reduce environmental impact.

3-Cyclopentylphenol's compatibility with green chemistry principles further adds to its appeal. Its ability to participate in catalytic cycles under mild conditions aligns with the growing demand for sustainable chemical processes. For example, a 2023 study highlighted its use as a ligand in asymmetric catalysis, enabling the enantioselective synthesis of chiral compounds without the need for hazardous solvents or reagents.

In conclusion, 3-cyclopentylphenol, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary research. From drug discovery to materials science, this compound demonstrates immense potential across multiple disciplines. As researchers uncover new synthetic strategies and explore novel applications, the significance of CAS No 60834-87-9 is expected to grow further, solidifying its position as an essential building block in modern chemistry.